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Compound of Interest

Compound Name: 2-Methoxypropane

Cat. No.: B122115 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative assessment of the environmental impact of 2-
Methoxypropane (also known as isopropyl methyl ether) and several alternative ether solvents

commonly used in research and industry. The information presented is intended to help

researchers make informed decisions regarding solvent selection, considering key

environmental factors such as biodegradability, aquatic toxicity, and bioaccumulation potential.

The data has been compiled from experimental studies and validated predictive models.

Comparative Environmental Impact Data
The following tables summarize the key environmental hazard data for 2-Methoxypropane and

its alternatives. Experimental data is prioritized, and where unavailable, predicted data from the

U.S. Environmental Protection Agency's (EPA) EPI Suite™, a well-established quantitative

structure-activity relationship (QSAR) modeling tool, is provided.

Table 1: Biodegradability
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Substance
Ready Biodegradability
(OECD 301)

Predicted Biodegradation
Timeframe

2-Methoxypropane No experimental data available Weeks (Predicted)

tert-Butyl methyl ether (MTBE) Not readily biodegradable Recalcitrant / Very slow

Cyclopentyl methyl ether

(CPME)
Readily biodegradable Days to weeks

2-Methyltetrahydrofuran (2-

MeTHF)
Readily biodegradable Days to weeks

Diethyl ether (DEE) Not readily biodegradable Weeks to months

Table 2: Aquatic Toxicity

Substance Fish (96-hr LC50)
Aquatic
Invertebrates (48-hr
EC50)

Algae (72-hr EC50)

2-Methoxypropane

(Predicted)

186.7 mg/L

(ECOSAR)

269.8 mg/L

(ECOSAR)

134.1 mg/L

(ECOSAR)

tert-Butyl methyl ether

(MTBE)
>100 mg/L 340 mg/L >100 mg/L

Cyclopentyl methyl

ether (CPME)
>220 mg/L 35 mg/L >100 mg/L

2-

Methyltetrahydrofuran

(2-MeTHF)

>100 mg/L >139 mg/L >104 mg/L

Diethyl ether (DEE) >100 mg/L >100 mg/L >100 mg/L

Table 3: Bioaccumulation Potential
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Substance
Bioconcentration Factor
(BCF)

Log Kow (Octanol-Water
Partition Coefficient)

2-Methoxypropane (Predicted) 3.16 (EPI Suite™) 1.05 (EPI Suite™)

tert-Butyl methyl ether (MTBE) 1.5 0.94 - 1.3

Cyclopentyl methyl ether

(CPME)
No experimental data available 1.57

2-Methyltetrahydrofuran (2-

MeTHF)
No experimental data available 1.1

Diethyl ether (DEE) Low potential 0.89

Experimental Workflows and Logical Relationships
The following diagrams illustrate the typical workflows for assessing the key environmental

impact parameters discussed in this guide.
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Biodegradability Assessment (OECD 301) Aquatic Toxicity Assessment (OECD 201, 202, 203) Bioaccumulation Assessment (OECD 305)

Prepare mineral medium with test substance

Inoculate with microorganisms

Incubate in a closed system (28 days)

Measure O2 consumption or CO2 production

Calculate % biodegradation

Compare to 'readily biodegradable' threshold (>60%)

Prepare test solutions of varying concentrations

Expose test organisms (Algae, Daphnia, Fish)

Observe effects (growth inhibition, immobilization, mortality)

Determine EC50 / LC50 values

Uptake Phase: Expose fish to test substance

Depuration Phase: Transfer fish to clean water

Measure substance concentration in fish and water

Calculate Bioconcentration Factor (BCF)

Click to download full resolution via product page

Workflow for Environmental Impact Assessment.

Detailed Experimental Protocols
The following are generalized descriptions of the standardized OECD guidelines frequently

used to obtain the data presented in this guide. For detailed procedures, it is essential to refer

to the official and most current versions of these guidelines.

Ready Biodegradability - OECD 301
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The OECD 301 guideline provides a set of six methods to assess the ready biodegradability of

chemicals. The "Manometric Respirometry Test" (OECD 301F) is a common method:

Test Setup: A solution of the test substance in a mineral medium is inoculated with a small

number of microorganisms from a mixed source (e.g., activated sludge from a wastewater

treatment plant). The solution is placed in a sealed bottle with a headspace of air.

Incubation: The bottles are incubated in the dark at a constant temperature (e.g., 20-24°C)

for 28 days.

Measurement: The consumption of oxygen is measured over the 28-day period using a

respirometer. This is a result of the microbial respiration as they biodegrade the test

substance.

Calculation: The amount of oxygen consumed is compared to the theoretical oxygen demand

(ThOD), which is the total amount of oxygen required to completely oxidize the chemical.

The result is expressed as a percentage of biodegradation.

Assessment: A substance is considered "readily biodegradable" if it reaches at least 60%

biodegradation within a 10-day window during the 28-day test.

Aquatic Toxicity
Alga, Growth Inhibition Test - OECD 201:

Test Organism: A freshwater green alga, such as Pseudokirchneriella subcapitata.

Procedure: Cultures of the algae are exposed to a range of concentrations of the test

substance in a nutrient-rich medium for 72 hours.

Endpoint: The growth of the algae is measured (e.g., by cell counts or fluorescence). The

EC50 (Effective Concentration 50%) is the concentration of the substance that causes a

50% reduction in algal growth compared to a control group.

Daphnia sp. Acute Immobilisation Test - OECD 202:

Test Organism: A small freshwater crustacean, typically Daphnia magna.
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Procedure: Young daphnids are exposed to a series of concentrations of the test

substance for 48 hours.

Endpoint: The number of immobilized daphnids (unable to swim) is recorded at 24 and 48

hours. The EC50 is the concentration that immobilizes 50% of the daphnids.

Fish, Acute Toxicity Test - OECD 203:

Test Organism: A freshwater fish species, such as zebrafish (Danio rerio) or rainbow trout

(Oncorhynchus mykiss).

Procedure: Fish are exposed to a range of concentrations of the test substance in a flow-

through or semi-static system for 96 hours.

Endpoint: Mortality is observed and recorded at regular intervals. The LC50 (Lethal

Concentration 50%) is the concentration that is lethal to 50% of the test fish.

Bioaccumulation in Fish: Aqueous and Dietary Exposure
- OECD 305
This guideline determines the potential for a chemical to accumulate in fish from water.

Uptake Phase: A group of fish of a single species is exposed to a constant, low concentration

of the test substance in the water for a period of time (e.g., 28 days) until a steady state is

reached.

Depuration Phase: The fish are then transferred to a clean, flowing water system without the

test substance and observed for a period to allow for the elimination of the substance.

Sampling and Analysis: Fish and water samples are taken at regular intervals during both

phases and analyzed for the concentration of the test substance.

Calculation: The Bioconcentration Factor (BCF) is calculated as the ratio of the concentration

of the chemical in the fish to the concentration in the water at steady state.
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Logical Relationships in Environmental Risk
Assessment
The interplay between a substance's properties determines its overall environmental risk. This

can be visualized as a logical flow:

Environmental Fate

Environmental Effects

Chemical Substance

Physicochemical Properties
(Solubility, Vapor Pressure, etc.)

BiodegradabilityBioaccumulation Transport & Partitioning
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Key Factors in Environmental Risk Assessment.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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